1-(Allyloxy)-4-tert-butylbenzene

• CAS No.: 24806-16-4
• Molecular Formula: C13H18O
• Molecular Weight: 190.28 g/mol
• IUPAC Name: 1-tert-butyl-4-prop-2-enoxybenzene
• InChI: InChI=1S/C13H18O/c1-5-10-14-12-8-6-11(7-9-12)13(2,3)4/h5-9H,1,10H2,2-4H3
• InChI Key: VIPLXOQHKFBWES-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)OCC=C

Description

1-(Allyloxy)-4-tert-butylbenzene is a useful research compound. Its molecular formula is C13H18O and its molecular weight is 190.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 45 g 4-(1,1-dimethylethyl)phenol, 30 g 3-chloro-1-propene, 50 g anhydrous potassium carbonate and 250 ml 2-butanone was refluxed for 15 hours, after which time the solvent was removed in a rotary evaporator. Water was added to dissolve the potassium salts and the product extracted twice with ether. The ether layer was dried, removed, and the product distilled. The 50 grams of 1-(1,1-dimethylethyl)-4-(2-propenyloxy)benzene was found to boil at 70°-75° C. at 0.2 mm Hg, listed in Table 1 as compound I-4)